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Compound of Interest

Compound Name: 1,8-Bis(diphenylphosphino)octane

L  Get Quote

Cat. No.: B1339285

Essential Safety and Handling Guide for 1,8-
Bis(diphenylphosphino)octane

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational plans, and disposal
procedures for the handling of 1,8-Bis(diphenylphosphino)octane (CAS No. 41625-30-3).
Adherence to these guidelines is critical for ensuring laboratory safety and regulatory
compliance.

Hazard Identification and Classification

1,8-Bis(diphenylphosphino)octane is a hazardous substance requiring careful handling. The
primary hazards are summarized below.

Hazard Class

GHS Hazard Statement

Acute Toxicity, Oral

H302: Harmful if swallowed

Skin Corrosion/Irritation

H315: Causes skin irritation

Serious Eye Damage/Eye Irritation

H319: Causes serious eye irritation

Acute Toxicity, Inhalation

H332: Harmful if inhaled
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Signal Word: Warning

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 1,8-
Bis(diphenylphosphino)octane.

Protection Type Specification

Eye and Face Protection Chemical safety goggles or a full-face shield.[1]

) ) Chemical-resistant gloves (e.qg., nitrile rubber)
Skin Protection

and a lab coat.[1]

Use in a well-ventilated area or in an efficient
Respiratory Protection fume hood. If ventilation is inadequate, a

NIOSH-approved respirator is required.[1]

Safe Handling and Storage

Proper handling and storage procedures are crucial to minimize exposure and maintain the
integrity of the compound.

Handling Protocol:

e Engineering Controls: Handle the material in an efficient fume hood.[1]
» Avoid Contact: Avoid contact with skin and eyes. Do not breathe dust.[2]
e Hygiene: Wash hands thoroughly after handling.[2]

o Spills: For small spills, mix with an inert absorbent material such as vermiculite or sodium
carbonate, sweep up, and place in a suitable container for disposal.[1]

Storage Protocol:

e Store in a tightly sealed container.[1]

e Keep in a cool, dry, and well-ventilated place.[1]
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o Store under an inert atmosphere (e.g., nitrogen).[2][3]

e Recommended storage temperature is 2-8°C.[3]

e Incompatible with strong oxidizing agents.[2]

First Aid Measures

Immediate first aid is critical in case of exposure.

Exposure Route

First Aid Procedure

Inhalation

Remove the person to fresh air and keep them
comfortable for breathing. Call a POISON
CENTER or doctor if you feel unwell.[2]

Skin Contact

Take off immediately all contaminated clothing.
Rinse skin with water or shower. If skin irritation

occurs, get medical advice/attention.[2]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[2]

Ingestion

If swallowed, immediately call a POISON
CENTER or doctor. Do NOT induce vomiting.[4]

Disposal Plan

Dispose of 1,8-Bis(diphenylphosphino)octane and its containers in accordance with all local,

regional, and national regulations.

o Waste Chemical: Dispose of contents and container to an approved waste disposal plant.[2]

o Contaminated Packaging: Handle uncleaned containers like the product itself.

» Prohibition: Do not let the product enter drains.
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Experimental Workflow

The following diagram illustrates the standard workflow for handling 1,8-
Bis(diphenylphosphino)octane in a laboratory setting.
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Handling Workflow for 1,8-Bis(diphenylphosphino)octane
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Caption: Standard laboratory workflow for handling 1,8-Bis(diphenylphosphino)octane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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